2-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carbonitrile

• IUPAC Name: 2-hydroxy-3,3-dimethyl-2H-1-benzofuran-5-carbonitrile
• InChI: InChI=1S/C11H11NO2/c1-11(2)8-5-7(6-12)3-4-9(8)14-10(11)13/h3-5,10,13H,1-2H3
• InChI Key: CRVGKKBDVHCRPK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(OC2=C1C=C(C=C2)C#N)O)C
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol

Description

2-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carbonitrile is a chemical compound with the molecular formula C11H11NO2. It is used for research purposes.

Future Directions

Benzofuran and its derivatives have been found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. Therefore, there is considerable attention on the discovery of new drugs in the fields of drug invention and development. This suggests that 2-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carbonitrile could potentially be a subject of future research in these areas.

Synthesis routes and methods I

Procedure details

The product of Example 45 (2 g) was boiled under reflux in water (5 ml) and acetone (15 ml) for 31/2 hours. The product was then extracted into diethyl ether, the extracted solution then being washed twice with water, dried over sodium sulphate and run down under vacuum to give 1.7 g of crude product. Recrystallisation from toluene gave pure title product (1.3 g), mp 127°-129° C.

Synthesis routes and methods II

Procedure details

5-Bromo-2,3-dihydro-3,3-dimethyl-2-hydroxybenzofuran (7.3 g), prepared as in Example 5(e) and cuprous cyanide (3.2 g) were heated under reflux in dimethylformamide (10 ml) with stirring for 51/2 hours. The mixture was cooled to room temperature and a solution of ferric chloride (6 g) in water (20 ml) containing hydrochloric acid (3.7 ml conc) was added. After heating at 60°-70° C. for 20 minutes the mixture was extracted with ether. The extracts were washed with water (twice), dried over magnesium sulphate and run down under vacuum to give 4.6 g of product, which on recrystallisation from toluene gave 2.0 g pure title product, mp 124°-127° C.